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Compound of Interest

Compound Name: Methylstat

Cat. No.: B608995 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of Methylstat.

Methylstat is a potent, cell-permeable inhibitor of the Jumonji C (JmjC) domain-containing

histone demethylases (JHDMs). As a bioactive compound under investigation for its therapeutic

potential, particularly in oncology, it requires careful handling to ensure the safety of laboratory

personnel and the integrity of experimental outcomes. This document provides essential,

immediate safety and logistical information, including operational and disposal plans, to support

your research and development activities.

Immediate Safety and Handling Precautions
While a specific Occupational Exposure Limit (OEL) for Methylstat has not been established,

its nature as a potent enzyme inhibitor warrants the adoption of stringent safety protocols. The

following personal protective equipment (PPE) is mandatory when handling Methylstat in its

solid form or in solution.

Personal Protective Equipment (PPE)
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PPE Category Item Specification Rationale

Hand Protection Nitrile Gloves
Double-gloving is

recommended.

Prevents skin contact

and absorption. The

outer glove can be

removed if

contaminated,

protecting the inner

glove and skin.

Eye Protection
Safety Goggles with

Side Shields

Must be worn at all

times in the

laboratory.

Protects eyes from

splashes of solutions

or accidental

aerosolization of the

powder.

Body Protection Laboratory Coat
Buttoned and with full-

length sleeves.

Provides a barrier

against spills and

contamination of

personal clothing.

Respiratory Protection
N95 Respirator or

higher

Required when

handling the solid

powder outside of a

certified chemical

fume hood or

ventilated balance

enclosure.

Minimizes the risk of

inhaling the fine

powder, which can

have unforeseen

health effects.

Operational Plan: From Receipt to Use
A systematic approach to handling Methylstat from the moment it arrives in the laboratory to its

experimental use is critical for safety and for preserving the compound's integrity.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.
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Label: Ensure the container is clearly labeled with the compound name, date of receipt, and

any hazard warnings.

Storage: Methylstat is a white to beige powder.[1] It should be stored at 2-8°C for short-term

storage and should be protected from light.[1] For long-term storage of solutions, aliquoting

and storing at -20°C or -80°C is recommended to avoid repeated freeze-thaw cycles.[2]

Preparation of Solutions
Ventilation: All weighing of the solid compound and preparation of stock solutions should be

performed in a certified chemical fume hood or a ventilated balance enclosure to minimize

inhalation exposure.

Solubility: Methylstat has the following reported solubilities:

DMSO: >5 mg/mL[1]

DMF: 25 mg/mL[3]

DMSO:PBS (pH 7.2) (1:40): 0.02 mg/mL[3]

Procedure:

Don all required PPE.

Carefully weigh the desired amount of Methylstat powder in a fume hood.

Add the appropriate solvent to the powder in a sterile, sealed container.

If necessary, sonication can be used to aid dissolution.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
Proper disposal of Methylstat and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Segregation and Collection
Solid Waste:

Unused or expired Methylstat powder.

Contaminated PPE (gloves, disposable lab coats, respirator filters).

Contaminated lab supplies (weigh boats, pipette tips, etc.).

Procedure: All solid waste contaminated with Methylstat should be collected in a

dedicated, clearly labeled hazardous waste container.

Liquid Waste:

Excess or expired Methylstat solutions.

Solvents used to rinse contaminated glassware.

Procedure: All liquid waste containing Methylstat should be collected in a dedicated,

clearly labeled hazardous waste container for liquid chemical waste. Do not pour down the

drain.

Disposal Method
All waste contaminated with Methylstat should be disposed of as hazardous chemical waste

through your institution's environmental health and safety (EHS) office. Follow all local, state,

and federal regulations for hazardous waste disposal.

Quantitative Data Summary
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Property Value Source

Molecular Weight 505.56 g/mol [1]

Appearance White to beige powder [1]

Storage Temperature 2-8°C [1]

Solubility in DMSO >5 mg/mL [1]

Solubility in DMF 25 mg/mL [3]

Solubility in DMSO:PBS (pH

7.2) (1:40)
0.02 mg/mL [3]

Experimental Workflow Diagram
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Methylstat Handling Workflow
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Caption: Workflow for the safe handling of Methylstat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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